Cas no 1416713-74-0 (3,6-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-bpyridine)

• Product Name: 3,6-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-bpyridine
• CAS No: 1416713-74-0
• MF: C₁₁H₁₁Br₂N₃O
• MW: 361.032540559769
• CID: 5576522
• Update Time: 2025-10-12

3,6-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-bpyridine Chemical and Physical Properties

Names and Identifiers

• 3,6-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine
• 1H-Pyrazolo[3,4-b]pyridine, 3,6-dibromo-1-(tetrahydro-2H-pyran-2-yl)-
• 3,6-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-bpyridine

• Inchi： 1S/C11H11Br2N3O/c12-8-5-4-7-10(13)15-16(11(7)14-8)9-3-1-2-6-17-9/h4-5,9H,1-3,6H2
• InChI Key： ODHCFLGJGJZACW-UHFFFAOYSA-N
• SMILES： C12N(C3OCCCC3)N=C(Br)C1=CC=C(Br)N=2

Experimental Properties

• Density: 2.05±0.1 g/cm3(Predicted)
• Boiling Point: 462.9±45.0 °C(Predicted)
• pka: -0.61±0.30(Predicted)

Additional information on 3,6-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-bpyridine

Introduction to 3,6-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine (CAS No. 1416713-74-0)

The compound 3,6-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine, identified by the CAS registry number CAS No. 1416713-74-0, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrazolopyridines, which are known for their unique structural properties and versatile reactivity. The molecule incorporates a pyrazolo[3,4-b]pyridine core with bromine substituents at positions 3 and 6 and a tetrahydrofuran (THF) moiety attached at position 1. These structural features contribute to its distinct chemical behavior and make it a subject of interest in contemporary research.

Recent studies have highlighted the importance of pyrazolopyridines in drug discovery and materials science. The presence of bromine atoms in the molecule introduces electronic effects that can modulate the compound's reactivity and stability. Additionally, the THF group enhances solubility and bioavailability, making this compound particularly relevant in pharmaceutical applications. Researchers have explored its potential as a building block for constructing bioactive molecules, such as kinase inhibitors and anti-inflammatory agents.

The synthesis of 3,6-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. For instance, the use of transition metal catalysts has been reported to facilitate key transformations in the synthesis pathway.

In terms of applications, this compound has shown promise in the development of advanced materials. Its aromatic core provides stability under harsh conditions, making it suitable for use in high-performance polymers and electronic devices. Moreover, its brominated structure allows for functionalization with other groups, expanding its utility in diverse fields such as optoelectronics and catalysis.

Toxicological studies on CAS No. 1416713-74-0 have been conducted to assess its safety profile for human exposure. These studies indicate that while the compound exhibits moderate toxicity under certain conditions, its controlled use in industrial settings can mitigate risks. Regulatory agencies have established guidelines for handling this compound to ensure compliance with safety standards.

In conclusion, 3,6-Dibromo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in modern chemistry research. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic and industrial contexts is expected to grow further.